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Biochemical Activity of ZEN-2759

ZEN-2759 is characterized as a potent small-molecule inhibitor of BET bromodomain proteins [1]. Its core

function is to bind to the bromodomains of BRD4, which are protein modules that recognize and bind to

acetylated lysine residues on histones. This binding by BRD4 is a key epigenetic mechanism that facilitates

the recruitment of transcriptional machinery and drives the expression of specific genes, including those

involved in cell growth and survival [2]. By inhibiting this interaction, ZEN-2759 disrupts the transcriptional

program that can be crucial for cancer cells.

The table below summarizes the key quantitative data available for ZEN-2759:

Target IC₅₀ Value Measurement

BRD4 (BD2) 0.08 μM Half-maximal inhibitory concentration (IC₅₀) [1]

BRD4 (BD1) 0.23 μM Half-maximal inhibitory concentration (IC₅₀) [1]

BRD4(BD1BD2) 0.28 μM Half-maximal inhibitory concentration (IC₅₀) [1]

Molecular Weight 280.32 g/mol - [1]

Chemical Formula C₁₇H₁₆N₂O₂ - [1]

CAS Number 1616400-50-0 - [1]
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Experimental Considerations for Research Use

For researchers planning experiments with ZEN-2759, the following practical information is essential:

Solubility and Stock Solutions: ZEN-2759 is highly soluble in DMSO, with a recommended stock

solution concentration of 100 mg/mL (356.74 mM) [1].
Storage Conditions:

Powder: Store at -20°C for up to 3 years or at 4°C for 2 years.
Solution (in solvent): Store at -80°C for 6 months or at -20°C for 1 month [1].

In Vivo Formulation Protocols:
Protocol 1: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

Protocol 2: 10% DMSO + 90% (20% SBE-β-CD in Saline).
Protocol 3: 10% DMSO + 90% Corn Oil (recommended for studies longer than half a month)

[1].

BET Inhibition and Transcriptional Regulation

The following diagram illustrates the general mechanism by which BET inhibitors like ZEN-2759 exert their

effects on gene transcription, based on the documented role of BRD4.
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Mechanism of BET inhibitors blocking BRD4-mediated gene transcription.

This model shows how BRD4 acts as an epigenetic "reader" to promote gene transcription. BET inhibitors

compete with this binding, leading to the displacement of BRD4 from chromatin and subsequent

downregulation of key oncogenes [2].

Research Context of BET Inhibitors

Research into BET inhibitors like ZEN-2759 is part of a broader effort to target epigenetic regulators in

cancer. Other related compounds include:

N6-benzoyladenine derivatives: A different chemical scaffold identified as BRD4 inhibitors, with one

compound (N6-(2,4,5-trimethoxybenzoyl)adenine) reported with an IC₅₀ of 0.427 μM for BRD4 BD1
[3].

ZEN-3365: Another BET inhibitor from the same developer (Zenith Epigenetics) shown to reduce the
expression and promoter activity of Hedgehog pathway transcription factors GLI1/2 in Acute Myeloid

Leukemia (AML) models [2].
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Important Disclaimer for Researchers

It is crucial to note that ZEN-2759 is strictly "For research use only" and is "not for sale" in certain

territories as it may be a controlled substance [1]. This information is intended for scientific and research

purposes only.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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